Cas no 2228271-49-4 (tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate
• CAS No: 2228271-49-4
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 5868140
• PubChem ID: 165828422
• Update Time: 2025-07-02

tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate
• EN300-1887485
• tert-butyl N-{3-[1-(aminooxy)ethyl]-4-methoxyphenyl}carbamate
• 2228271-49-4

• Inchi： 1S/C14H22N2O4/c1-9(20-15)11-8-10(6-7-12(11)18-5)16-13(17)19-14(2,3)4/h6-9H,15H2,1-5H3,(H,16,17)
• InChI Key： BIUUXZTUXSNBSG-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)C(C)ON)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate

Professional Introduction to Compound with CAS No. 2228271-49-4 and Product Name: Tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate

The compound with the CAS number 2228271-49-4 and the product name Tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a subject of intense research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, which often exhibit enhanced pharmacological properties. The Tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate molecule, with its intricate arrangement of atoms, falls within this category. The presence of a carbamate group and an aminooxy substituent in the phenyl ring suggests that this compound may possess properties suitable for various therapeutic applications. Specifically, the carbamate moiety is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions, while the aminooxy group can participate in redox reactions, further enhancing its biological relevance.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural features of Tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate make it a versatile building block for medicinal chemists. For instance, the tert-butyl group provides steric hindrance, which can be strategically employed to modulate binding affinity and selectivity. This characteristic is particularly valuable in the design of enzyme inhibitors or receptor modulators, where precise control over molecular interactions is essential.

Recent studies have highlighted the importance of incorporating functional groups that can enhance drug bioavailability and metabolic stability. The methoxy group in the phenyl ring of Tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate contributes to these properties by increasing lipophilicity while maintaining water solubility. This balance is critical for ensuring that a drug can be effectively absorbed and distributed throughout the body. Additionally, the aminooxy group can serve as a site for further chemical modification, allowing researchers to tailor the compound's pharmacokinetic profile to specific therapeutic needs.

The synthesis of Tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes, are often employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical intermediates that meet stringent quality standards. The efficiency of these synthetic routes not only impacts production costs but also influences the scalability of drug development programs.

In terms of biological activity, preliminary research suggests that Tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate may exhibit inhibitory effects on certain enzymes or receptors associated with various diseases. For example, compounds with similar structural motifs have been investigated for their potential in treating neurological disorders, inflammation-related conditions, and even cancer. While more extensive studies are needed to fully elucidate its mechanism of action, these early findings underscore the compound's promise as a lead molecule in drug discovery.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been increasingly utilized to predict the binding affinity and interactions of Tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate with biological targets. By simulating these interactions computationally, researchers can identify key residues involved in binding and make informed modifications to improve efficacy and reduce off-target effects. This approach not only accelerates the drug discovery process but also helps in minimizing experimental failures.

Another significant consideration in pharmaceutical development is the environmental impact of chemical synthesis processes. Efforts are being made to develop greener methodologies that reduce waste and energy consumption without compromising yield or quality. The synthesis of Tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate, like many other pharmaceutical intermediates, is being optimized with sustainability in mind. This includes exploring solvent-free reactions, catalytic processes that minimize metal usage, and waste recycling strategies.

The regulatory landscape for new pharmaceutical entities also plays a crucial role in determining the commercial viability of compounds like Tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that drugs are safe and effective before reaching patients. This regulatory pathway involves rigorous testing across multiple phases, from preclinical studies to clinical trials. Each step must be meticulously documented to demonstrate compliance with quality standards and therapeutic efficacy.

In conclusion,Tert-butyl N-{3-1-(aminooxy)ethyl-4-methoxyphenyl}carbamate represents a promising candidate in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated methodologies that highlight advancements in chemical research, while its biological activity warrants further investigation into its pharmacological properties. As research continues to evolve，this compound will likely play an important role in developing novel treatments for various medical conditions.